Cas no 5008-73-1 (Isopropyl N-Propyl Sulfide)

• Product Name: Isopropyl N-Propyl Sulfide
• CAS No: 5008-73-1
• MF: C₆H₁₄S
• MW: 118.240360736847
• MDL: MFCD00027125
• CID: 370522
• PubChem ID: 87574956
• Update Time: 2025-11-07

Isopropyl N-Propyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Propane,1-[(1-methylethyl)thio]-
• Isopropyl Propyl Sulfide
• 1-propan-2-ylsulfanylpropane
• ISOPROPYL N-PROPYL SULFIDE
• 2-HYDROXYMETHYL-BENZOICACIDMETHYLESTER
• MFCD00027125
• Sulfide, isopropyl propyl
• 1-((1-Methylethyl)thio)propane
• isopropyl(propyl)sulfane
• InChI=1/C6H14S/c1-4-5-7-6(2)3/h6H,4-5H2,1-3H
• 1-(Isopropylsulfanyl)propane
• P0826
• FT-0627477
• n-Propyl isopropyl sulfide
• 5008-73-1
• Propyl isopropyl sulfide
• BDFDQOJJDDORSR-UHFFFAOYSA-N
• 1-(Isopropylsulfanyl)propane #
• NS00032002
• Propane, 1-[(1-methylethyl)thio]-
• Isopropylpropyl sulfide
• AKOS024430357
• A3V2T3L7XV
• D92018
• EINECS 225-686-0
• DTXSID10198200
• UNII-A3V2T3L7XV
• SCHEMBL1705087
• DB-051729
• Isopropyl N-Propyl Sulfide

• MDL： MFCD00027125
• Inchi： 1S/C6H14S/c1-4-5-7-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： BDFDQOJJDDORSR-UHFFFAOYSA-N
• SMILES： S(CCC)C(C)C

Computed Properties

• Exact Mass: 118.08200
• Monoisotopic Mass: 118.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 33.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.83
• Melting Point: -96.69°C (estimate)
• Boiling Point: 132°C(lit.)
• Refractive Index: 1.4430 to 1.4460
• PSA: 25.30000
• LogP: 2.53800
• Solubility: Uncertain

Isopropyl N-Propyl Sulfide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Isopropyl N-Propyl Sulfide

Comprehensive Overview of Isopropyl N-Propyl Sulfide (CAS No. 5008-73-1): Properties, Applications, and Industry Insights

Isopropyl N-Propyl Sulfide (CAS No. 5008-73-1) is an organosulfur compound with a molecular formula of C6H14S. This chemical is part of the broader family of alkyl sulfides, which are widely studied for their unique physicochemical properties and diverse industrial applications. The compound's structure features an isopropyl group and an n-propyl group bonded to a sulfur atom, contributing to its moderate polarity and volatility. Researchers and manufacturers value Isopropyl N-Propyl Sulfide for its role as an intermediate in organic synthesis, particularly in the production of flavors, fragrances, and specialty chemicals.

In recent years, the demand for sulfur-containing compounds like Isopropyl N-Propyl Sulfide has surged due to their relevance in green chemistry and sustainable manufacturing. A trending topic in 2024 is the exploration of eco-friendly solvents, where low-toxicity sulfides are being investigated as alternatives to traditional volatile organic compounds (VOCs). This aligns with global searches for "biodegradable chemical intermediates" and "non-hazardous sulfur derivatives," reflecting the industry's shift toward safer formulations. Notably, CAS No. 5008-73-1 has been referenced in patents related to flavor enhancers and aroma chemicals, addressing the growing consumer preference for natural-tasting food additives.

The synthesis of Isopropyl N-Propyl Sulfide typically involves the reaction of isopropyl mercaptan with n-propyl halides under controlled conditions. Advanced purification techniques such as fractional distillation ensure high purity (>98%), which is critical for pharmaceutical and agrochemical applications. Analytical methods like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy are commonly employed to verify its molecular structure. These details respond to frequent search queries like "how to identify Isopropyl N-Propyl Sulfide" and "analytical techniques for alkyl sulfides," which are popular among chemistry students and quality control professionals.

From an industrial perspective, Isopropyl N-Propyl Sulfide finds niche applications in the lubricant additive sector, where its thermal stability reduces oxidation in engine oils. This connects with the automotive industry's focus on "high-performance lubricant formulations," a hot topic in energy efficiency discussions. Additionally, its mild odor profile compared to other sulfides makes it suitable for personal care products, aligning with the "clean beauty" trend that emphasizes low-irritant ingredients. Market reports indicate a compound annual growth rate (CAGR) of 4.2% for similar sulfides between 2023 and 2030, driven by Asia-Pacific demand.

Safety and handling of CAS No. 5008-73-1 follow standard protocols for organosulfur compounds. While not classified as hazardous under major regulatory frameworks, proper ventilation and PPE (e.g., nitrile gloves) are recommended during handling. This information addresses common search terms like "Isopropyl N-Propyl Sulfide safety data" and "storage conditions for sulfur compounds." Environmental studies show that the compound undergoes aerobic biodegradation within 28 days (OECD 301B test), making it a candidate for green chemistry initiatives—a key focus area in ESG (Environmental, Social, and Governance) compliance.

Innovation opportunities for Isopropyl N-Propyl Sulfide include its potential use in battery electrolyte additives, where sulfur compounds can enhance lithium-ion conductivity. This application resonates with the booming electric vehicle market and searches for "next-gen battery materials." Furthermore, academic research has explored its role in catalysis, particularly in cross-coupling reactions important for pharmaceutical synthesis. Such developments cater to audiences searching for "emerging uses of dialkyl sulfides" or "sulfur chemistry in drug development."

In summary, Isopropyl N-Propyl Sulfide (CAS No. 5008-73-1) represents a versatile chemical with expanding applications across multiple industries. Its balance of reactivity, stability, and environmental profile positions it favorably in markets prioritizing sustainability and performance. As research continues to uncover new functionalities—from advanced material science to biocatalysis—this compound is poised to remain relevant in both academic and industrial settings. For procurement specialists, understanding its supply chain dynamics (e.g., regional production hubs in Europe and North America) is equally vital to navigate the evolving chemical landscape.